Cas no 51927-25-4 (1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-)

1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro- structure
51927-25-4 structure
Product Name:1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-
CAS No:51927-25-4
MF:C10H9NO3
MW:191.183362722397
CID:385086
PubChem ID:312892
Update Time:2025-04-19

1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-
    • 2-methyl-4-nitro-2,3-dihydroinden-1-one
    • SCHEMBL2246307
    • NSC225096
    • 51927-25-4
    • 2-methyl-4-nitro-1-indanone
    • DTXSID90310307
    • NSC-225096
    • USCDJVHXWQMMRH-UHFFFAOYSA-N
    • Inchi: 1S/C10H9NO3/c1-6-5-8-7(10(6)12)3-2-4-9(8)11(13)14/h2-4,6H,5H2,1H3
    • InChI Key: USCDJVHXWQMMRH-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C(C=2CC1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 191.05827
  • Monoisotopic Mass: 191.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • Density: 1.301
  • Boiling Point: 331.6°Cat760mmHg
  • Flash Point: 162.5°C
  • Refractive Index: 1.593
  • PSA: 60.21
  • LogP: 2.49290

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